Cas no 223792-93-6 (4-(Bromomethyl)benzodoxazole)

• Product Name: 4-(Bromomethyl)benzodoxazole
• CAS No: 223792-93-6
• MF: C₈H₆BrNO
• MW: 212.043341159821
• MDL: MFCD13176879
• CID: 1407821
• PubChem ID: 22088437
• Update Time: 2025-04-20

4-(Bromomethyl)benzodoxazole Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 4-(bromomethyl)-
• Benzoxazole,4-(broMoMethyl)-
• DS-8565
• MFCD13176879
• 4-(Bromomethyl)benzo[d]oxazole
• SCHEMBL13915260
• AKOS025396340
• 223792-93-6
• EN300-1601596
• O11083
• Benzoxaole,4-(bromomethyl)-
• 4-(bromomethyl)-1,3-benzoxazole
• AM86100
• 4-(Bromomethyl)benzodoxazole

• MDL： MFCD13176879
• Inchi： 1S/C8H6BrNO/c9-4-6-2-1-3-7-8(6)10-5-11-7/h1-3,5H,4H2
• InChI Key： HMNKDIONYRTFOV-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC2=C1N=CO2

Computed Properties

• Exact Mass: 210.96328
• Monoisotopic Mass: 210.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.642±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 279.5±15.0 ºC (760 Torr),
• Flash Point: 122.8±20.4 ºC,
• Solubility: Very slightly soluble (0.78 g/l) (25 º C),
• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles